Tert-butyl 3-[2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]ethyl]thiomorpholine-4-carboxylate

• IUPAC Name: tert-butyl 3-[2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]ethyl]thiomorpholine-4-carboxylate
• InChI: InChI=1S/C17H31N3O3S/c1-17(2,3)23-16(22)20-11-12-24-13-14(20)8-9-18-15(21)7-6-10-19(4)5/h6-7,14H,8-13H2,1-5H3,(H,18,21)/b7-6+
• InChI Key: DIHMAMNCBDYVMR-VOTSOKGWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCSCC1CCNC(=O)C=CCN(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCSCC1CCNC(=O)/C=C/CN(C)C
• Molecular Formula: C17H31N3O3S
• Molecular Weight: 357.5 g/mol
• CAS No.: 2411325-06-7

Description

“Tert-butyl 3-[2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]ethyl]thiomorpholine-4-carboxylate” is a complex organic compound. The “tert-butyl” prefix indicates the presence of a tertiary butyl group, which is a substituent with the formula -C(CH3)3. The compound also contains a thiomorpholine ring, which is a six-membered ring containing four carbon atoms, one nitrogen atom, and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a heterocyclic ring. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the functional groups and the thiomorpholine ring. For example, the amino and carboxylate groups could participate in acid-base reactions, and the thiomorpholine ring could undergo reactions specific to heterocycles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it’s handled and stored.

Future Directions

The future research directions involving this compound could include studying its potential applications, investigating its properties in more detail, and developing more efficient methods for its synthesis.